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Compound of Interest

Compound Name: 1-Diazo-2-butanone

Cat. No.: B8460531 Get Quote

IUPAC Name: 1-diazobutan-2-one

This technical guide provides a comprehensive overview of 1-diazo-2-butanone, a versatile

reagent in organic synthesis. The document is intended for researchers, scientists, and

professionals in the field of drug development and chemical research. It covers the synthesis,

chemical properties, and key reactions of this compound, supported by experimental data and

procedural outlines.

Physicochemical Properties
While specific experimental data for the physical properties of 1-diazo-2-butanone are not

readily available in the cited literature, computed properties provide valuable estimates.
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Property Value

Molecular Formula C₄H₆N₂O

Molecular Weight 98.10 g/mol [1]

Exact Mass 98.048012819 Da[1]

XLogP3-AA (Lipophilicity) 0.4[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 2[1]

Topological Polar Surface Area 19.1 Å²[1]

Complexity 113[1]

CAS Number 6831-84-1[1]

Synthesis of 1-Diazo-2-butanone
The synthesis of α-diazo ketones like 1-diazo-2-butanone is primarily achieved through two

established methodologies: the acylation of diazomethane and the Regitz diazo transfer

reaction.[2][3][4]

Acylation of Diazomethane (Arndt-Eistert Synthesis)
This classical method involves the reaction of an activated carboxylic acid derivative, typically

an acyl chloride, with diazomethane.[4][5] For the synthesis of 1-diazo-2-butanone, the

starting material would be propanoyl chloride.

Reaction Scheme:

Propanoyl Chloride 1-Diazo-2-butanone
+ 2 CH₂N₂

Diazomethane (CH₂N₂)

HCl
- CH₃Cl
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Figure 1: Synthesis of 1-diazo-2-butanone via the Arndt-Eistert reaction.

Experimental Protocol (General Procedure):

A solution of propanoyl chloride in an anhydrous, inert solvent such as diethyl ether is added

dropwise to a cooled (0 °C) ethereal solution of diazomethane (typically 2 equivalents or more).

[4] The reaction mixture is stirred at low temperature until the reaction is complete. Excess

diazomethane is often quenched by the careful addition of a weak acid like acetic acid.[5] The

resulting 1-diazo-2-butanone can then be isolated and purified, often by chromatography. It is

crucial to use an excess of diazomethane to avoid the formation of the corresponding

chloroketone byproduct.[4]

Caution: Diazomethane is a toxic and potentially explosive gas. All manipulations should be

performed in a well-ventilated fume hood using appropriate safety precautions and specialized

glassware.[6]

Regitz Diazo Transfer Reaction
The Regitz diazo transfer reaction provides an alternative route to α-diazo ketones, particularly

for substrates where the acylation of diazomethane is problematic.[2][3][7] This method

involves the reaction of a compound with an active methylene group with a sulfonyl azide, such

as tosyl azide (TsN₃) or mesyl azide (MsN₃), in the presence of a base.[2][7]

For a simple ketone like 2-butanone, direct diazo transfer to its enolate is generally not efficient.

[2][3] Therefore, a two-step "deformylative" or "detrifluoroacetylative" diazo transfer strategy is

employed.[2][3][7] This involves the initial formation of a β-dicarbonyl compound, which is more

acidic and readily undergoes diazo transfer.

Reaction Workflow:
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Figure 2: Workflow for the Regitz diazo transfer synthesis of 1-diazo-2-butanone.

Experimental Protocol (General Procedure for Detrifluoroacetylative Diazo Transfer):

Enolate Formation: 2-Butanone is treated with a strong, non-nucleophilic base, such as

lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LiHMDS), in an anhydrous

solvent like tetrahydrofuran (THF) at low temperature (e.g., -78 °C) to generate the

corresponding lithium enolate.[3]

Acylation: The enolate solution is then reacted with an acylating agent, such as trifluoroethyl

trifluoroacetate (TFETFA), to form the α-trifluoroacetyl derivative of 2-butanone.[3]

Diazo Transfer: The resulting β-dicarbonyl compound is then subjected to a diazo transfer

agent, such as tosyl azide or methanesulfonyl azide, in the presence of a base like
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triethylamine.[2][3] The use of methanesulfonyl azide is often preferred as the byproducts are

easily removed by an aqueous workup.[2]

Purification: The crude product is purified by column chromatography on silica gel to yield the

desired 1-diazo-2-butanone.[3]

Chemical Properties and Key Reactions
1-Diazo-2-butanone is a valuable synthetic intermediate due to the reactivity of the diazo

group. It serves as a precursor to carbenes or carbenoids upon loss of nitrogen gas, which can

be initiated thermally, photochemically, or through transition metal catalysis.

Wolff Rearrangement
One of the most significant reactions of α-diazo ketones is the Wolff rearrangement.[2][3] This

reaction involves the conversion of the α-diazo ketone into a ketene intermediate with the

extrusion of dinitrogen and a 1,2-rearrangement. The resulting ketene is highly reactive and

can be trapped by various nucleophiles.[2]

Reaction Mechanism:

1-Diazo-2-butanone Carbene Intermediate
- N₂ (heat, light, or metal catalyst)

Ketene

1,2-rearrangement

Carboxylic Acid Derivative

Nucleophile (e.g., H₂O, ROH, R₂NH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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